Cas no 565450-42-2 (Benzoic acid, 3-(2-methylpropyl)-, methyl ester)

Benzoic acid, 3-(2-methylpropyl)-, methyl ester structure
565450-42-2 structure
Product Name:Benzoic acid, 3-(2-methylpropyl)-, methyl ester
CAS No:565450-42-2
MF:C12H16O2
MW:192.254243850708
CID:1599015
PubChem ID:20771995
Update Time:2025-04-21

Benzoic acid, 3-(2-methylpropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(2-methylpropyl)-, methyl ester
    • methyl 3-isobutyl-benzoate
    • 565450-42-2
    • SCHEMBL1790854
    • DB-343330
    • FFAFVTXNTKACSA-UHFFFAOYSA-N
    • AKOS032950381
    • 3-Isobutyl-benzoic acid methyl ester
    • Inchi: 1S/C12H16O2/c1-9(2)7-10-5-4-6-11(8-10)12(13)14-3/h4-6,8-9H,7H2,1-3H3
    • InChI Key: FFAFVTXNTKACSA-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC(=C1)CC(C)C)=O

Computed Properties

  • Exact Mass: 192.11508
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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